Cas no 58824-07-0 (1-Phenanthrenecarboxylic acid,7-(2-bromo-1-hydroxyethyl)tetradecahydro-1,4a-dimethyl-9-oxo-, methylester)

• Product name: 1-Phenanthrenecarboxylic acid,7-(2-bromo-1-hydroxyethyl)tetradecahydro-1,4a-dimethyl-9-oxo-, methylester
• CAS No: 58824-07-0
• MF: C₂₀H₃₁BrO₄
• MW: 415.361746072769
• CID: 1614731

1-Phenanthrenecarboxylic acid,7-(2-bromo-1-hydroxyethyl)tetradecahydro-1,4a-dimethyl-9-oxo-, methylester Chemical and Physical Properties

Names and Identifiers

• 1-Phenanthrenecarboxylic acid,7-(2-bromo-1-hydroxyethyl)tetradecahydro-1,4a-dimethyl-9-oxo-, methylester
• 1-Phenanthrenecarboxylic acid, 7-(2-bromo-1-hydroxyethyl)tetradecahydro-1,4a-dimethyl-9-oxo-, methyl ester

• Inchi： 1S/C20H31BrO4/c1-19-7-4-8-20(2,18(24)25-3)17(19)10-15(22)13-9-12(16(23)11-21)5-6-14(13)19/h12-14,16-17,23H,4-11H2,1-3H3
• InChI Key： BMEIBWOQAIKBRG-UHFFFAOYSA-N
• SMILES： C1(C)(C(OC)=O)C2C(C)(C3C(C(=O)C2)CC(C(O)CBr)CC3)CCC1

Computed Properties

• Exact Mass: 414.14063

Experimental Properties

• Density: 1.282±0.06 g/cm3(Predicted)
• Boiling Point: 491.0±25.0 °C(Predicted)
• PSA: 63.6
• pka: 13.57±0.20(Predicted)